Cas no 202807-44-1 (6-Methoxy-1-methyl-1H-indole-3-carbaldehyde)

• Product Name: 6-Methoxy-1-methyl-1H-indole-3-carbaldehyde
• CAS No: 202807-44-1
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• MDL: MFCD04114011
• CID: 1003786
• PubChem ID: 1382010
• Update Time: 2025-10-29

6-Methoxy-1-methyl-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-1-methyl-1H-indole-3-carbaldehyde
• AKOS JY2082606
• 6-METHOXY-1-METHYLINDOLE-3-CARBOXALDEHYDE
• 6-methoxy-1-methyl-1H-indole-3-carbaldehyde(SALTDATA: FREE)
• 6-methoxy-1-methylindole-3-carbaldehyde
• 6-methoxy-1-methyl-1H-indole-3-carboxaldehyde
• BB_NC-2395
• HMS2690D04
• F81606
• MLS000718495
• J-518835
• MA-0841
• AKOS000302668
• STK260086
• 1H-Indole-3-carboxaldehyde, 6-methoxy-1-methyl-
• CHEMBL1503132
• 202807-44-1
• CS-0206847
• 6-Methoxy-1-methyl-1H-indole-3-carbaldehyde, AldrichCPR
• Opera_ID_1406
• SCHEMBL1093559
• MFCD04114011
• SMR000290763
• DB-086336
• DTXSID70362541
• ALBB-005047

• MDL： MFCD04114011
• Inchi： 1S/C11H11NO2/c1-12-6-8(7-13)10-4-3-9(14-2)5-11(10)12/h3-7H,1-2H3
• InChI Key： WRHNJAIUBFJMEM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(C=O)=CN(C)C=2C=1

Computed Properties

• Exact Mass: 189.07900
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• Melting Point: 127-129
• PSA: 31.23000
• LogP: 1.99940

6-Methoxy-1-methyl-1H-indole-3-carbaldehyde Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 6-Methoxy-1-methyl-1H-indole-3-carbaldehyde

Exploring the Versatile Applications and Properties of 6-Methoxy-1-methyl-1H-indole-3-carbaldehyde (CAS No. 202807-44-1)

6-Methoxy-1-methyl-1H-indole-3-carbaldehyde (CAS No. 202807-44-1) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This indole derivative features a methoxy group at the 6-position and a methyl group at the 1-position, making it a valuable intermediate in the synthesis of various bioactive molecules. Its unique chemical structure and reactivity profile have positioned it as a key building block in medicinal chemistry.

The growing interest in 6-Methoxy-1-methyl-1H-indole-3-carbaldehyde is evident from the increasing number of research publications and patent applications mentioning this compound. Scientists are particularly interested in its potential as a precursor for drug discovery, especially in the development of novel central nervous system (CNS) agents. The compound's indole core structure is known to interact with various biological targets, making it a promising candidate for neurological research.

From a synthetic chemistry perspective, 6-Methoxy-1-methyl-1H-indole-3-carbaldehyde offers several advantages. Its aldehyde functionality at the 3-position provides an excellent handle for further chemical modifications, allowing researchers to create diverse molecular architectures. This characteristic has made it particularly valuable in combinatorial chemistry and high-throughput screening applications, where rapid generation of molecular diversity is crucial.

The compound's physicochemical properties have been extensively studied to understand its behavior in different environments. With a molecular weight of 189.21 g/mol, 6-Methoxy-1-methyl-1H-indole-3-carbaldehyde typically appears as a pale yellow to off-white crystalline powder. Its solubility profile shows moderate solubility in common organic solvents like methanol, ethanol, and dimethyl sulfoxide (DMSO), while being less soluble in water. These properties are crucial for researchers working on formulation development and drug delivery systems.

Recent advancements in green chemistry have also explored more sustainable synthetic routes to produce 6-Methoxy-1-methyl-1H-indole-3-carbaldehyde. Researchers are investigating catalyst-free reactions and microwave-assisted synthesis to improve the yield and reduce the environmental impact of its production. These developments align with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices and green synthetic methodologies.

The analytical characterization of 6-Methoxy-1-methyl-1H-indole-3-carbaldehyde typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and identity, which are critical parameters for research applications. The availability of high-purity reference standards has facilitated its use in quality control laboratories and regulatory compliance testing.

In the context of intellectual property, several patents have been filed that utilize 6-Methoxy-1-methyl-1H-indole-3-carbaldehyde as a key intermediate. These patents cover a wide range of applications, from neurological disorder treatments to agricultural chemicals. The compound's versatility has made it a valuable asset in pharmaceutical innovation, with potential applications that continue to expand as research progresses.

From a market perspective, the demand for 6-Methoxy-1-methyl-1H-indole-3-carbaldehyde has been steadily increasing, particularly from contract research organizations (CROs) and pharmaceutical development companies. The global market for specialty chemicals and pharmaceutical intermediates has created new opportunities for manufacturers and suppliers of this compound. Quality assurance and supply chain reliability have become critical factors in this competitive landscape.

Researchers working with 6-Methoxy-1-methyl-1H-indole-3-carbaldehyde should be aware of proper handling procedures and storage conditions. While not classified as hazardous under standard regulations, it should be stored in a cool, dry place, protected from light and moisture to maintain its stability. Standard laboratory safety practices, including the use of personal protective equipment, are recommended when handling this chemical.

The future outlook for 6-Methoxy-1-methyl-1H-indole-3-carbaldehyde appears promising, with ongoing research exploring its potential in new therapeutic areas. As the pharmaceutical industry continues to focus on targeted therapies and precision medicine, compounds with well-characterized properties like this indole derivative will likely play increasingly important roles in drug development pipelines.

For scientists and procurement specialists seeking information about 6-Methoxy-1-methyl-1H-indole-3-carbaldehyde, it's important to consult reliable sources for technical data sheets and certificates of analysis. Reputable suppliers typically provide comprehensive documentation that includes spectral data, purity specifications, and storage recommendations to support research and development activities.

In conclusion, 6-Methoxy-1-methyl-1H-indole-3-carbaldehyde (CAS No. 202807-44-1) represents an important chemical building block with diverse applications in pharmaceutical research and development. Its unique structural features and synthetic versatility continue to make it a valuable tool for medicinal chemists and researchers exploring new bioactive compounds. As scientific understanding of indole chemistry advances, this compound will likely find even broader applications in the development of innovative therapeutic agents.